Cas no 1006304-10-4 (2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide)

• Product Name: 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide
• CAS No: 1006304-10-4
• MF: C₂₂H₁₅F₂N₇O
• MW: 431.397609949112
• CID: 5759703
• Update Time: 2025-07-17

2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-difluoro-N-[3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl]-
• 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

• Inchi： 1S/C22H15F2N7O/c1-13-10-18(28-22(32)19-16(23)8-5-9-17(19)24)31(29-13)21-15-11-27-30(20(15)25-12-26-21)14-6-3-2-4-7-14/h2-12H,1H3,(H,28,32)
• InChI Key： ADSRDMJKXRMJJB-UHFFFAOYSA-N
• SMILES： C(NC1N(C2N=CN=C3N(C4=CC=CC=C4)N=CC3=2)N=C(C)C=1)(=O)C1=C(F)C=CC=C1F

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 513.2±50.0 °C(Predicted)
• pka: 10.67±0.70(Predicted)

Additional information on 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

Introduction to 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide and Its Significance in Modern Chemical Biology

2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide, with the CAS number 1006304-10-4, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The presence of multiple heterocyclic rings and fluoro-substituents underscores its complexity and uniqueness, making it a subject of extensive study in recent years.

The compound's structure is a testament to the ingenuity of medicinal chemists who continuously push the boundaries of molecular design. The core scaffold consists of a benzamide moiety linked to a pyrazole ring system, further modified with a phenyl group and fluoro substituents at the 2 and 6 positions. This arrangement not only imparts unique electronic properties but also enhances binding affinity to biological targets. The fluoro atoms, in particular, are strategically positioned to modulate interactions with enzymes and receptors, a strategy widely employed in the development of novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. Studies using molecular docking simulations have revealed that 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide exhibits high affinity for several protein targets implicated in cancer and inflammatory diseases. These findings align with the growing body of evidence suggesting that heterocyclic compounds play a pivotal role in modulating biological pathways.

In vitro studies have demonstrated promising results regarding the pharmacological activity of this compound. Notably, its ability to inhibit key enzymes involved in tumor proliferation has been highlighted in multiple publications. The benzamide moiety is particularly noteworthy for its role as a pharmacophore in many bioactive molecules. When combined with the pyrazole ring system, it creates a scaffold that can effectively interact with biological macromolecules.

The fluoro substituents at the 2 and 6 positions of the benzene ring are not merely decorative; they are critical for enhancing the compound's metabolic stability and binding affinity. Fluorine atoms can significantly alter electronic distributions within a molecule, leading to improved pharmacokinetic properties. This has been a cornerstone in the development of modern drugs, where fluorinated analogs often exhibit superior efficacy compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide is its potential as a lead compound for further derivatization. Medicinal chemists often start with such scaffolds and systematically modify them to optimize potency and selectivity. The pyrazole ring system provides numerous opportunities for functionalization, allowing researchers to fine-tune interactions with biological targets.

Current research is exploring the therapeutic potential of this compound in various disease models. Preliminary data suggest that it may have applications not only in oncology but also in managing chronic inflammatory conditions. The ability of heterocyclic compounds to modulate inflammatory pathways has been well-documented, making them attractive candidates for drug development.

The synthesis of 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide presents its own set of challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined many steps in its synthesis, reducing both time and cost.

The role of computational tools cannot be overstated when it comes to studying complex molecules like this one. Software platforms capable of predicting molecular properties allow researchers to make informed decisions about which analogs are worth synthesizing next. This high-throughput virtual screening approach has significantly accelerated drug discovery pipelines over the past decade.

As our understanding of biological systems continues to grow, so does our appreciation for molecules like 2,6-difluoro-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yll}-1H-pyrazol5 - yl)benzamide. These compounds serve as invaluable tools for elucidating mechanisms and identifying new therapeutic targets. Their study not only advances our knowledge but also opens up new avenues for intervention in human disease.

In conclusion,2 ,6 - difluoro - N - ( 3 - methyl - 1 - { 1 - phen y l - 1 H - py raz o lo [ 3 , 4 - d ] py rim idin - 4 - yl } - 1 H - py ra z ol - 5 - yl ) be nz am ide represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics . Its unique scaffold , characterized by fluoro-substituted benzamide and pyrazole ring systems , makes it an attractive candidate for further exploration . As research progresses , we can expect more insights into its potential applications across various therapeutic domains .